Cas no 2228588-49-4 (3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol
• CAS No: 2228588-49-4
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5947074
• PubChem ID: 165657840
• Update Time: 2025-05-25

3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol
• 2228588-49-4
• EN300-1924643

• Inchi： 1S/C10H11BrClNO/c11-7-2-1-3-8(12)9(7)10(13)4-6(14)5-10/h1-3,6,14H,4-5,13H2
• InChI Key： WHXPVQFXHBWCRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CC(C1)O)N)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol

Introduction to 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol (CAS No: 2228588-49-4)

3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol (CAS No: 2228588-49-4) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring a cyclobutane core substituted with an amino group and a brominated chlorophenyl moiety, positions it as a promising candidate for further exploration in drug discovery and development. This introduction delves into the compound's chemical properties, synthetic pathways, and its potential applications, particularly in the context of recent advancements in medicinal chemistry.

The molecular structure of 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol is characterized by a rigid cyclobutane ring, which imparts stability to the molecule while allowing for diverse functional interactions. The presence of both an amino group and halogenated aromatic ring enhances its versatility, making it a valuable scaffold for designing molecules with tailored biological activities. Specifically, the amino group can participate in hydrogen bonding interactions, while the bromo and chloro substituents on the phenyl ring provide opportunities for further derivatization and modulation of pharmacological effects.

In recent years, there has been growing interest in cyclobutane derivatives due to their unique pharmacokinetic properties and potential therapeutic benefits. The cyclobutane ring system mimics certain natural products and bioactive molecules, offering a scaffold that can be optimized for specific biological targets. The compound 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol represents an intriguing example of how structural modifications can lead to novel pharmacophores. Its synthesis involves multi-step organic reactions, including halogenation, amination, and cyclization processes, which are well-established in modern synthetic chemistry.

The synthesis of 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol typically begins with the preparation of a brominated chlorobenzene precursor. This intermediate undergoes nucleophilic substitution reactions to introduce the amino group onto the cyclobutane ring. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with current trends in green chemistry, emphasizing efficiency and sustainability in synthetic processes.

One of the most compelling aspects of 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol is its potential as a lead compound in drug discovery. The combination of structural features—such as the cyclobutane ring, amino group, and halogenated phenyl moiety—makes it an attractive candidate for further derivatization. Researchers have explored its derivatives as inhibitors of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. Preliminary studies suggest that modifications to the substituents on the phenyl ring can significantly alter the biological activity of the molecule.

Recent computational studies have shed light on the binding modes of 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol with target proteins. Molecular docking simulations indicate that this compound can interact with specific pockets on enzymes such as kinases and proteases through hydrogen bonding networks involving its amino group. Additionally, the halogenated aromatic ring may engage in hydrophobic interactions or π-stacking with complementary regions on the target protein. These insights have guided the design of more potent analogs with enhanced binding affinities.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol exemplifies how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups provides multiple points for optimization, allowing medicinal chemists to fine-tune its properties for specific applications. As part of ongoing research efforts, this compound is being evaluated in vitro and in vivo to assess its potential as a therapeutic agent or intermediate for more complex drug candidates.

Advances in biocatalysis and flow chemistry have also contributed to the efficient synthesis of 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol. These modern approaches enable scalable production under mild conditions with minimal waste generation. Such methodologies are crucial for translating laboratory discoveries into viable pharmaceuticals, aligning with global efforts toward sustainable manufacturing practices. The integration of automation and high-throughput screening technologies further accelerates the process of identifying promising derivatives from this scaffold.

The role of computational modeling in drug discovery cannot be overstated. Predictive models based on quantum mechanics (QM) and molecular mechanics (MM) have been instrumental in understanding the electronic properties and conformational behavior of 3-amino-3-(2-bromo-6-chlorophenyl)cyclobutan-1-ol. These models help predict how small changes in its structure will affect its biological activity, guiding experimental design more efficiently than traditional trial-and-error methods. Such computational tools are indispensable in modern medicinal chemistry pipelines.

In conclusion,3-amino--(2-bromo--6-chlorophenyl)--cyclobutan--1--ol (CAS No: 2228588--49--4) stands out as a versatile compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities through further derivatization efforts. Advances in synthetic methodologies, computational modeling, and biocatalysis continue to enhance our ability to explore its therapeutic possibilities effectively.